Cas no 1803685-33-7 (Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1803685-33-7
• MF: C₁₁H₁₂F₄N₂O₃
• MW: 296.218196868896
• CID: 4829834
• Update Time: 2025-10-30

Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H12F4N2O3/c1-2-19-9(18)4-6-3-8(20-11(13,14)15)7(5-16)17-10(6)12/h3H,2,4-5,16H2,1H3
• InChI Key： YKQXDKCQBMIAMI-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(CN)=N1)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1803685-33-7)

Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1803685-33-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including a fluoro substitution, a trifluoromethoxy moiety, and an aminomethyl side chain, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and material science.

The structural complexity of Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate makes it a valuable intermediate in synthetic chemistry. Its pyridine core is a common scaffold in bioactive molecules, while the fluoro and trifluoromethoxy groups enhance its lipophilicity and metabolic stability. These properties are particularly relevant in the development of central nervous system (CNS) drugs and agrochemicals, where such modifications are often sought after.

In recent years, the demand for fluorinated compounds like Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate has surged, driven by their applications in precision medicine and sustainable agriculture. Fluorination is a key strategy in modern drug design, as it can improve bioavailability and target specificity. Similarly, the trifluoromethoxy group is prized for its ability to modulate electronic and steric properties, making it a hotspot in medicinal chemistry research.

From a synthetic perspective, the aminomethyl group in Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate offers a handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, where small structural changes can lead to significant improvements in efficacy or safety. The compound's ethyl acetate ester also provides a convenient platform for hydrolysis or transesterification reactions, expanding its utility in multi-step syntheses.

Environmental and regulatory considerations are increasingly shaping the development of new chemical entities. Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate aligns with the trend toward greener chemistry, as its design incorporates elements that may reduce environmental persistence compared to traditional analogs. This is particularly important in agrochemical formulations, where regulatory scrutiny is intensifying.

The compound's potential extends beyond traditional applications. With growing interest in bioorthogonal chemistry and click chemistry, the aminomethyl functionality of Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate could serve as a conjugation site for labeling or targeting purposes. This opens doors for its use in diagnostic imaging or targeted drug delivery systems, areas that are rapidly evolving in biomedical research.

Analytical characterization of Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in both research and production settings, ensuring batch-to-batch consistency. The compound's distinct spectral signatures, particularly in 19F NMR, provide valuable structural confirmation.

As the pharmaceutical industry continues to explore heterocyclic compounds with novel pharmacophores, Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate stands out as a promising candidate. Its structural features address several contemporary challenges in drug development, including blood-brain barrier penetration and receptor selectivity. These attributes make it a molecule worth watching in the coming years as research into its applications progresses.

In conclusion, Ethyl 2-(aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1803685-33-7) represents a fascinating intersection of structural complexity and practical utility. Its multifaceted nature makes it relevant across various scientific disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance and application areas expand, this compound is poised to play an increasingly important role in scientific innovation.